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Compound of Interest

Compound Name: Dexrazoxane (Hydrochloride)

Cat. No.: B8144821 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the handling of Dexrazoxane (Hydrochloride), including personal

protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling Dexrazoxane (Hydrochloride), a comprehensive approach to personal

protection is crucial to minimize exposure. The following table summarizes the recommended

PPE.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Hands Protective Gloves

Chemical-resistant, impervious

gloves are required. For

activities with a potential for

leaking or splashing, such as

compounding and

administration, double gloving

is recommended.[1][2] Gloves

should be tested for use with

chemotherapy drugs.[1]

Eyes
Safety Goggles with Side-

Shields

To prevent exposure to liquid

splashes, mists, gases, or

dusts.[3][4]

Body Impervious Clothing / Gown

A protective gown, shown to

be resistant to permeability by

hazardous drugs, is required

when there is a risk of

splashing or contamination.[2]

[3]

Respiratory Suitable Respirator

A respirator should be used in

areas with inadequate

ventilation or when there is a

risk of inhaling dust or

aerosols.[3][5] For

compromised oral dosage

forms (e.g., crushing tablets),

an N95 respirator is

recommended if not handled in

a containment primary

engineering control.[2]
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Adherence to strict procedural guidelines is necessary to ensure safety during the handling and

administration of Dexrazoxane (Hydrochloride).

Preparation and Handling:

Engineering Controls: Whenever possible, handle Dexrazoxane (Hydrochloride), especially

in powdered form, within a containment primary engineering control (C-PEC) such as a

chemical fume hood or a biological safety cabinet (BSC).[1] If a C-PEC is not available,

ensure the work is done in a well-ventilated area.[3][5]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

mucous membranes.[3][6] Do not eat, drink, or smoke in areas where the compound is

handled.[3][5]

Reconstitution: When reconstituting the lyophilized powder, follow the specific instructions

provided with the product. For example, ZINECARD® is reconstituted with Sterile Water for

Injection, USP.[7]

Spills: In the event of a spill, evacuate the area. Wear appropriate PPE, including a

respirator, to clean up the spill. Absorb liquids with an inert material and place all

contaminated materials in a sealed container for disposal.[3][5]

Emergency Procedures:

Skin Contact: If the powder or solution comes into contact with the skin, immediately wash

the affected area thoroughly with soap and water.[6][8] Remove contaminated clothing.[9]

Eye Contact: In case of eye contact, immediately flush the eyes with large amounts of water

for several minutes, holding the eyelids open.[3] Seek medical attention.[3]

Inhalation: If dust or aerosols are inhaled, move the individual to fresh air.[3][9] If irritation or

discomfort persists, seek medical attention.[5]

Ingestion: If swallowed, rinse the mouth with water.[3] Do not induce vomiting.[9] Seek

immediate medical attention.[9]
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The disposal of Dexrazoxane (Hydrochloride) and any contaminated materials must be

handled with care to prevent environmental contamination and potential exposure.

Waste Classification: Dexrazoxane (Hydrochloride) is considered a hazardous drug, and

all waste should be treated as such.[1]

Container Disposal: Empty vials and containers may retain product residue and should be

disposed of in a way that prevents exposure.[10] Follow procedures for the disposal of

anticancer drugs.[6][8]

Unused Solutions: Discard any unused reconstituted or diluted solutions.[6][8]

Contaminated Materials: All materials used in the handling process, such as gloves, gowns,

and cleaning materials, should be placed in a designated hazardous waste container and

disposed of according to local, state, and federal regulations.[4]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Dexrazoxane
(Hydrochloride).
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After use
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Click to download full resolution via product page

Safe handling workflow for Dexrazoxane (Hydrochloride).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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